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Compound of Interest

Compound Name: 3-Hydroxy-6-methyl-2-nitropyridine

Cat. No.: B146962 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-6-methyl-2-nitropyridine, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before handling 3-Hydroxy-6-methyl-2-nitropyridine, it is crucial to be aware of its hazards.

This compound is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1][2] Some safety data sheets also classify it as toxic if swallowed and

fatal in contact with skin. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear the following PPE when handling this

chemical:

Hand Protection: Wear appropriate protective gloves.[3]

Eye Protection: Use goggles or a face shield that complies with European Standard EN166

or OSHA regulations in 29 CFR 1910.133.[2][3]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[3]

Respiratory Protection: In case of dust generation, use a NIOSH/MSHA or European

Standard EN 136 approved respirator.[2]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

[4] Ensure that eyewash stations and safety showers are readily accessible.[3]

Chemical and Hazard Data Summary
The following table summarizes key quantitative and hazard information for 3-Hydroxy-6-
methyl-2-nitropyridine.

Property Data

CAS Number 15128-90-2[1]

Molecular Formula C₆H₆N₂O₃[1]

Molecular Weight 154.12 g/mol [1]

Appearance Yellow fine crystalline powder[5]

Melting Point 106-107 °C[1][5]

GHS Hazard Statements

H315: Causes skin irritation[1]H319: Causes

serious eye irritation[1]H335: May cause

respiratory irritation[1]

Storage Class 11: Combustible Solids[1]

Step-by-Step Disposal and Decontamination
Protocols
Waste containing 3-Hydroxy-6-methyl-2-nitropyridine is classified as hazardous and must be

disposed of accordingly.[2] Do not empty into drains or release into the environment.[2][3]

1. Waste Collection:

Place excess or unwanted 3-Hydroxy-6-methyl-2-nitropyridine solid into a designated,

clearly labeled, and sealable container for chemical waste.

For solutions, use a compatible, labeled container for hazardous liquid waste.

Avoid mixing with incompatible materials such as strong oxidizing agents or strong bases.[3]
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2. Accidental Spill Clean-up: In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Alert personnel in the area and ensure the space is well-ventilated.

[4]

Don PPE: Wear the full personal protective equipment as described above.

Containment: For dry spills, prevent the generation of dust.[4][6]

Clean-up: Use dry clean-up procedures. Carefully sweep or shovel the spilled solid material.

[3][4] Avoid using air hoses for cleaning.[6] Place the collected material into a suitable,

sealed, and labeled container for disposal.[3][4][6]

Decontamination: After removing the spilled material, wash the area with soap and plenty of

water.[3] Prevent runoff from entering drains.[4]

3. Final Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2][4]

The disposal of this chemical waste must be handled by a licensed and approved waste

disposal plant or hazardous waste collection service.[3][4][6]

Follow all local, state, and federal regulations for hazardous waste disposal.[2] Waste codes

should be assigned by the user based on the specific application for which the product was

used.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxy-6-methyl-2-nitropyridine.
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Disposal Workflow for 3-Hydroxy-6-methyl-2-nitropyridine
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Caption: Disposal workflow for 3-Hydroxy-6-methyl-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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